Cas no 4663-33-6 (Benzenemethanol, a-(2-phenylethenyl)-)

• Product Name: Benzenemethanol, a-(2-phenylethenyl)-
• CAS No: 4663-33-6
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 331149
• PubChem ID: 5712032
• Update Time: 2025-04-19

Benzenemethanol, a-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(2-phenylethenyl)-
• trans-1,3-Diphenyl-2-propen-1-ol
• 1,3-diphenyl-1-propen-3-ol
• 1,3-Diphenyl-2-propen-1-ol
• 1,3-diphenyl-3-hydroxypropene
• 1,3-diphenylprop-1-en-3-ol
• 1,3-diphenylprop-2-en-1-ol
• 3-hydroxy-1,3-diphenyl-prop-1-ene
• AURORA KA-6966
• SCHEMBL477645
• CS-0064542
• AKOS005198958
• InChI=1/C15H14O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12,15-16H/b12-11+
• W-200032
• LS-14384
• A8663
• (E)-1,3-di(phenyl)prop-2-en-1-ol
• 62668-02-4
• MFCD00239426
• CHEMBL5185073
• ORACYDGVNJGDMI-VAWYXSNFSA-
• DS-16496
• (E)-1,3-diphenylprop-2-en-1-ol
• D2808
• 4663-33-6
• chalcol
• SCHEMBL477646
• AMY24271
• trans-1,3-Diphenyl-2-propen-1-ol, >=98.0% (HPLC)
• D70435
• (2E)-1,3-Diphenyl-2-propen-1-ol

• Inchi： 1S/C15H14O/c16-15(14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12,15-16H/b12-11+
• InChI Key： ORACYDGVNJGDMI-VAWYXSNFSA-N
• SMILES： OC(/C=C/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 55-57 °C
• PSA: 20.23000
• LogP: 3.43340

Benzenemethanol, a-(2-phenylethenyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C